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Compound of Interest

Compound Name: 5-Bromo-8-methylquinolin-2-ol
CAS No.: 99455-07-9
Cat. No.: B1528392

Get Quote

. J

Chemical Identity & Tautomerism

Compound: 5-Bromo-8-methylquinolin-2-ol Synonyms: 5-Bromo-8-methylcarbostyril; 5-
Bromo-8-methylquinolin-2(1H)-one CAS Number:Note: This specific isomer is often not
indexed in public registries.[1][2] It is frequently sourced via custom synthesis or catalog
numbers (e.g., BLD Pharm BD216590).[1][2] Primary Precursor CAS: 39478-78-9 (5-Bromo-2-
methylaniline)[1][3][4][5][6]

Structural Specifications
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Property Value

Molecular Formula C10HsBrNO

Molecular Weight 238.08 g/mol

Exact Mass 236.9789

SMILES CC1=C2N=C(0)C=CC2=C(Br)C=C1
(Predicted) REIFWJGDIKRUSB-UHFFFAQYSA-

InChl Key
N

Appearance Off-white to pale yellow solid

N Soluble in DMSO, DMF; sparingly soluble in
Solubility

water

The Tautomeric Equilibrium

Researchers must recognize that this compound exists in a tautomeric equilibrium between the
enol form (2-ol) and the keto form (2-one).[1][2] In solution (especially polar solvents like
DMSO) and the solid state, the quinolin-2(1H)-one (amide) tautomer often predominates.[1][2]
This impacts NMR interpretation, where the C2 signal typically appears as a carbonyl (~160-
165 ppm) rather than an aromatic C-O.[1][2]
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Aromatic C-OH Cyclic Amide (Lactam)

Figure 1: Tautomeric equilibrium critical for spectral analysis.

Click to download full resolution via product page

Synthesis Protocol: The Pechmann-Duisberg
Method

Since commercial availability is sporadic, the most reliable access is via de novo synthesis.[1]
[2] The Pechmann-Duisberg modification of the Pechmann condensation is the preferred route,
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utilizing 5-bromo-2-methylaniline and malic acid.[1][2] This method generates formylacetic acid
in situ, which condenses with the aniline to form the quinolone ring.[1][2]

Reaction Scheme

e Precursor: 5-Bromo-2-methylaniline (CAS 39478-78-9).[1][2][4][6]
e Reagent: L-Malic acid (Source of C3-C4 fragment).[1][2]

o Catalyst/Solvent: Concentrated Sulfuric Acid (H2S0Oa4).[1][2][7]

5-Bromo-2-methylaniline . .
(CAS 39478-78-9) L-Malic Acid
1
|
l .
Decarbonylation
Conc. H2S0O4 Intermediate:
(>90°C) Formylacetic Acid (In Situ)
yclization
(-2 H20)

CRUDE PRODUCT
5-Bromo-8-methylquinolin-2-ol

Figure 2: Acid-catalyzed cyclization pathway.

Click to download full resolution via product page
[11[2]

Step-by-Step Methodology

Safety Note: This reaction evolves carbon monoxide (CO).[1][2] Perform exclusively in a high-
efficiency fume hood.[1][2]

o Preparation: In a 250 mL round-bottom flask, dissolve 5-bromo-2-methylaniline (10.0 mmol)
in concentrated H2SOa4 (15 mL). The solution may darken.
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e Addition: Add L-malic acid (11.0 mmol, 1.1 eq) in small portions to control foaming.

e Cyclization: Heat the mixture to 90—-100°C for 2—3 hours. Monitor the evolution of gas (CO).
[1][2] The cessation of bubbling typically indicates reaction completion.[1][2]

e Quenching: Cool the reaction mixture to room temperature. Pour slowly onto crushed ice
(100 g) with vigorous stirring. The quinolin-2-ol is weakly acidic/amphoteric and may
precipitate as a salt or free solid depending on pH.[1][2]

« Isolation: Neutralize the slurry carefully with 25% NaOH or NH4OH to pH ~7. The product will
precipitate as an off-white solid.[1][2]

« Purification: Filter the crude solid. Wash with cold water (3x).[1][2] Recrystallize from ethanol
or acetic acid to obtain pure 5-bromo-8-methylquinolin-2-ol.[1][2]

Validation Checkpoint:

e 1H NMR (DMSO-de): Look for the disappearance of the aniline NHz protons and the
appearance of the alkene protons of the quinolone ring (typically doublets around 6.5 and
7.9 ppm, J ~9.5 Hz).[1][2]

Applications in Drug Discovery

This scaffold is a "privileged structure” in medicinal chemistry, particularly for:

» Kinase Inhibition: The 2-quinolinone core mimics the adenine ring of ATP, allowing it to bind
to the hinge region of kinase enzymes.[1][2] The 5-bromo position allows for further
functionalization via Suzuki-Miyaura coupling (to add aryl groups) or Buchwald-Hartwig
amination.[1]

» Fragment-Based Drug Design (FBDD): The 8-methyl group provides a steric handle that can
induce atropisomerism or fill hydrophobic pockets (e.g., the "gatekeeper” region in kinases).

[1][2]

o Antibacterial Agents: Halogenated quinolinols are structurally related to ciprofloxacin
precursors and clioquinol, exhibiting metal-chelating properties (Mg2*, Zn2*) essential for
bacterial enzyme inhibition.[1][2]
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Safety & Handling

e GHS Classification: Warning.[1][2][6]
e Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][2] Irrit.).

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The 2-hydroxy group
makes the compound susceptible to oxidation or dimerization if exposed to light and air for
prolonged periods.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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